Cas no 50708-02-6 (N-(propan-2-yl)morpholine-4-carboxamide)

• Product Name: N-(propan-2-yl)morpholine-4-carboxamide
• CAS No: 50708-02-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 364234
• PubChem ID: 3411412
• Update Time: 2025-06-15

N-(propan-2-yl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxamide, N-(1-methylethyl)-
• N-propan-2-ylmorpholine-4-carboxamide
• N-(propan-2-yl)morpholine-4-carboxamide
• N-(N'-isopropylcarbamoyl)-morpholine
• DTXSID10392226
• SCHEMBL8392709
• VGEHUCHOIFQYFR-UHFFFAOYSA-N
• F1905-5379
• AKOS026739231
• N-Isopropylmorpholine-4-carboxamide
• 50708-02-6

• Inchi： 1S/C8H16N2O2/c1-7(2)9-8(11)10-3-5-12-6-4-10/h7H,3-6H2,1-2H3,(H,9,11)
• InChI Key： VGEHUCHOIFQYFR-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC(C)C)=O)CC1

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-(propan-2-yl)morpholine-4-carboxamide

Comprehensive Overview of N-(propan-2-yl)morpholine-4-carboxamide (CAS No. 50708-02-6): Properties, Applications, and Industry Insights

N-(propan-2-yl)morpholine-4-carboxamide (CAS No. 50708-02-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This morpholine derivative combines a carboxamide functional group with an isopropyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₈H₁₆N₂O₂ and molecular weight of 172.23 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's potential in drug discovery, particularly as a scaffold for kinase inhibitors and GPCR-targeted therapies. The morpholine ring system, known for improving water solubility and metabolic stability in drug candidates, makes this derivative particularly interesting for addressing drug delivery challenges – a hot topic in pharmaceutical development. Researchers are exploring its application in neurodegenerative disease research, where modified morpholine structures show promise in crossing the blood-brain barrier.

From a synthetic chemistry perspective, 50708-02-6 serves as a key intermediate in peptide mimetics design. Its carboxamide group enables efficient coupling reactions, while the N-isopropyl moiety contributes to steric effects that can influence molecular conformation. These properties align with current industry trends toward fragment-based drug design and targeted protein degradation strategies. The compound's hydrogen bond donor/acceptor profile makes it particularly valuable in developing protein-protein interaction inhibitors.

Analytical characterization of N-(propan-2-yl)morpholine-4-carboxamide typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its logP value (predicted around 0.5) suggests balanced lipophilicity, an important parameter in current ADME optimization workflows. These characteristics contribute to its growing popularity in high-throughput screening libraries.

Industrial applications of CAS 50708-02-6 extend beyond pharmaceuticals. The compound finds use in agrochemical research as a potential modifier for crop protection agents, leveraging the morpholine ring's ability to enhance systemic movement in plants. Additionally, material scientists are investigating its incorporation into functional polymers for specialized membrane technologies, capitalizing on the amide group's hydrogen bonding capacity. These diverse applications reflect the compound's multidisciplinary utility in modern chemistry.

Quality control standards for 50708-02-6 typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metal content. The compound's synthesis usually proceeds through amide coupling between morpholine-4-carbonyl chloride and isopropylamine, followed by careful purification. Current green chemistry initiatives are driving optimization of this process to reduce environmental impact – a major concern for modern chemical manufacturers.

Safety assessments indicate that N-(propan-2-yl)morpholine-4-carboxamide requires standard laboratory precautions, with particular attention to dust control during handling. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important evaluation criteria, reflecting the chemical industry's growing emphasis on sustainable practices.

Market trends show steady growth in demand for 50708-02-6, particularly from contract research organizations (CROs) and academic laboratories engaged in hit-to-lead optimization. The global push for novel therapeutic modalities has increased interest in such privileged structures. Pricing intelligence suggests the compound remains competitively positioned among similar morpholine derivatives, with availability from multiple specialty chemical suppliers worldwide.

Future research directions for CAS 50708-02-6 may explore its potential in PROTAC design or as a component of covalent inhibitors, areas experiencing rapid growth in drug discovery. The compound's balanced physicochemical properties make it particularly suitable for fragment growth strategies in structure-based drug design. As computational methods like AI-assisted molecular modeling advance, the precise role of such molecular scaffolds in rational drug design continues to evolve.